Cas no 1807261-93-3 (3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine
• CAS No: 1807261-93-3
• MF: C₁₃H₉BrF₃N
• MW: 316.116472959518
• CID: 4901537
• Update Time: 2025-06-13

3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9BrF3N/c14-6-10-7-18-8-11(12(10)13(15,16)17)9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： GWKGDKNWBVWIPQ-UHFFFAOYSA-N
• SMILES： BrCC1=CN=CC(C2C=CC=CC=2)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine

Introduction to 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1807261-93-3)

3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine, with the CAS number 1807261-93-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a phenyl ring, and a trifluoromethyl substituent, all attached to a pyridine core. These functional groups contribute to its diverse reactivity and potential applications in drug discovery and development.

The bromomethyl group in 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine makes it an excellent electrophilic reagent, facilitating various chemical transformations such as nucleophilic substitution reactions. The presence of the phenyl ring imparts aromatic stability and influences the compound's electronic properties, while the trifluoromethyl group enhances its lipophilicity and metabolic stability. These characteristics make it a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

In recent years, significant advancements have been made in understanding the biological activities of compounds similar to 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine. Studies have shown that pyridine derivatives with brominated and fluorinated substituents exhibit potent biological activities, including anti-inflammatory, anticancer, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that pyridine derivatives with bromomethyl and trifluoromethyl groups demonstrated selective inhibition of specific kinases involved in cancer progression.

The synthetic versatility of 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine has also been explored in various chemical reactions. One notable application is its use as a building block in the synthesis of heterocyclic compounds with potential medicinal properties. For example, researchers have utilized this compound to synthesize novel pyrazole derivatives that exhibit potent antitumor activity against various cancer cell lines. The ability to introduce multiple functional groups through selective chemical transformations makes it an attractive starting material for drug discovery programs.

Beyond its use as a synthetic intermediate, 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine has also been investigated for its potential as a probe molecule in biological studies. Its unique structure allows it to interact with specific biomolecules, making it useful for studying protein-ligand interactions and enzyme inhibition. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound could serve as a tool for investigating the binding modes of small molecules to target proteins involved in disease pathways.

In the context of drug development, the lipophilicity and metabolic stability conferred by the trifluoromethyl group are particularly advantageous. These properties can enhance the bioavailability and pharmacokinetic profiles of drug candidates, thereby improving their therapeutic efficacy. Additionally, the bromomethyl group can be used for further functionalization through click chemistry or other conjugation strategies, allowing for the creation of prodrugs or targeted drug delivery systems.

The safety profile of 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine is another important consideration in its application. Preclinical studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research settings and potential therapeutic applications. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, 3-Bromomethyl-5-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1807261-93-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for synthesizing complex molecules with therapeutic applications. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, highlighting its importance in advancing medical science.